Cas no 153382-82-2 (Thieno[2',3':3,4]cyclopent[1,2-b]azirine(9CI))

Thieno[2',3':3,4]cyclopent[1,2-b]azirine(9CI) structure
153382-82-2 structure
Product Name:Thieno[2',3':3,4]cyclopent[1,2-b]azirine(9CI)
CAS No:153382-82-2
MF:C7H3NS
MW:133.170419931412
CID:98942
PubChem ID:57357553
Update Time:2025-04-18

Thieno[2',3':3,4]cyclopent[1,2-b]azirine(9CI) Chemical and Physical Properties

Names and Identifiers

    • Thieno[2',3':3,4]cyclopent[1,2-b]azirine(9CI)
    • Thieno[2,3:3,4]cyclopent[1,2-b]azirine (9CI)
    • DTXSID60723723
    • 153382-82-2
    • Thieno[2',3':3,4]cyclopenta[1,2-b]azirene
    • Inchi: 1S/C7H3NS/c1-2-9-7-4(1)3-5-6(7)8-5/h1-3H
    • InChI Key: UGSXXHVFFQRKQX-UHFFFAOYSA-N
    • SMILES: S1C=CC2=CC3C(=C12)N=3

Computed Properties

  • Exact Mass: 132.99862027g/mol
  • Monoisotopic Mass: 132.99862027g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 41.1Ų
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